Cas no 390357-32-1 (Heptanedioic acid, 4-cyano-)

• Product Name: Heptanedioic acid, 4-cyano-
• CAS No: 390357-32-1
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 1495464
• Update Time: 2024-08-23

Heptanedioic acid, 4-cyano- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 4-cyano-

• Inchi： 1S/C8H11NO4/c9-5-6(1-3-7(10)11)2-4-8(12)13/h6H,1-4H2,(H,10,11)(H,12,13)
• InChI Key： POFCQDNIEIMABB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C#N)CCC(O)=O

Computed Properties

• Exact Mass: 185.06883

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 461.9±40.0 °C(Predicted)
• PSA: 98.39
• pka: 4.03±0.10(Predicted)